Cas no 40279-27-4 (4H-1,2,4-Triazole, 3-methyl-5-(methylthio)-4-phenyl-)

4H-1,2,4-Triazole, 3-methyl-5-(methylthio)-4-phenyl- structure
40279-27-4 structure
Product Name:4H-1,2,4-Triazole, 3-methyl-5-(methylthio)-4-phenyl-
CAS No:40279-27-4
MF:C10H11N3S
MW:205.279440164566
CID:2826051
PubChem ID:1143246
Update Time:2025-04-21

4H-1,2,4-Triazole, 3-methyl-5-(methylthio)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-5-(methylthio)-4-phenyl-4h-1,2,4-triazole
    • methyl-3-methylthio-4-phenyl-1,2,4-triazole
    • CWDAPYZTJUQYAA-UHFFFAOYSA-N
    • 4H-1,2,4-Triazole, 3-methyl-5-(methylthio)-4-phenyl-
    • DTXSID80360735
    • SCHEMBL1562702
    • SR-01000332432-1
    • 40279-27-4
    • 5-methyl-3-methylthio-4-phenyl-1,2,4-triazole
    • SR-01000332432
    • Inchi: 1S/C10H11N3S/c1-8-11-12-10(14-2)13(8)9-6-4-3-5-7-9/h3-7H,1-2H3
    • InChI Key: CWDAPYZTJUQYAA-UHFFFAOYSA-N
    • SMILES: S(C)C1=NN=C(C)N1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 205.067369g/mol
  • Monoisotopic Mass: 205.067369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • LogP: 2.3
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